Cas no 743423-02-1 (GLYCINE, N-[2-(CYCLOHEXYLAMINO)-2-OXOETHYL]-N-PHENYL-)

• Product name: GLYCINE, N-[2-(CYCLOHEXYLAMINO)-2-OXOETHYL]-N-PHENYL-
• CAS No: 743423-02-1
• MF: C₁₆H₂₂N₂O₃
• MW: 290.357484340668
• CID: 3440413
• PubChem ID: 25220029

GLYCINE, N-[2-(CYCLOHEXYLAMINO)-2-OXOETHYL]-N-PHENYL- Chemical and Physical Properties

Names and Identifiers

• GLYCINE, N-[2-(CYCLOHEXYLAMINO)-2-OXOETHYL]-N-PHENYL-
• [[2-(cyclohexylamino)-2-oxoethyl](phenyl)amino]acetic acid
• STK505013
• {[(cyclohexylcarbamoyl)methyl](phenyl)amino}acetic acid
• 743423-02-1
• 2-(N-[2-(cyclohexylamino)-2-oxoethyl]anilino)acetic acid
• [[2-(Cyclohexylamino)-2-oxoethyl](phenyl)amino]-acetic acid
• SCHEMBL13645004
• AKOS005214135
• {[2-(cyclohexylamino)-2-oxoethyl](phenyl)amino}acetic acid

• Inchi： InChI=1S/C16H22N2O3/c19-15(17-13-7-3-1-4-8-13)11-18(12-16(20)21)14-9-5-2-6-10-14/h2,5-6,9-10,13H,1,3-4,7-8,11-12H2,(H,17,19)(H,20,21)
• InChI Key： XTTPRULHHFWTOB-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 290.16304257Da
• Monoisotopic Mass: 290.16304257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų
• XLogP3: 2.8